Cas no 117211-86-6 (6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-one,7-acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-, trans- (9CI))

6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-one,7-acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-, trans- (9CI) structure
117211-86-6 structure
Product Name:6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-one,7-acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-, trans- (9CI)
CAS No:117211-86-6
MF:C21H20O8
MW:400.378706932068
CID:184466
PubChem ID:146665
Update Time:2025-04-19

6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-one,7-acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-one,7-acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-, trans- (9CI)
    • (7S,8S)-7-acetyl-8-(3,4,5-trimethoxyphenyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]chromen-6-one
    • NSC 375500
    • NSC-375500
    • 117211-86-6
    • 7-Acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-6H-1,3-dioxolo(4,5-g)(1)benzopyran-6-one, trans-
    • UNII-SC6CA8T0XU
    • 7-Acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-6H-1,3-dioxolo(4,5-g)(1)benzopyran-6-one trans-
    • DTXSID20151725
    • SC6CA8T0XU
    • 6H-1,3-Dioxolo(4,5-g)(1)benzopyran-6-one, 7-acetyl-7,8-dihydro-8-(3,4,5-trimethoxyphenyl)-, trans-
    • Inchi: 1S/C21H20O8/c1-10(22)18-19(11-5-16(24-2)20(26-4)17(6-11)25-3)12-7-14-15(28-9-27-14)8-13(12)29-21(18)23/h5-8,18-19H,9H2,1-4H3/t18-,19+/m1/s1
    • InChI Key: CEVCUUKJLCNBFF-MOPGFXCFSA-N
    • SMILES: O1C([C@H](C(C)=O)[C@@H](C2C=C(C(=C(C=2)OC)OC)OC)C2C=C3C(=CC1=2)OCO3)=O

Computed Properties

  • Exact Mass: 400.1158
  • Monoisotopic Mass: 400.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 89.5Ų

Experimental Properties

  • Density: 1.323
  • Boiling Point: 515.7°Cat760mmHg
  • Flash Point: 225.3°C
  • Refractive Index: 1.575
  • PSA: 89.52
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